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Compound of Interest

Compound Name: Glycolonitrile

Cat. No.: B6354644 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Hydroxyacetonitrile

Introduction
Hydroxyacetonitrile (HOCH₂CN), also known as glycolonitrile or formaldehyde cyanohydrin, is

the simplest cyanohydrin with the chemical formula C₂H₃NO.[1] It is a colorless, oily liquid that

is soluble in water and ether.[1][2] This compound serves as a crucial intermediate in the

industrial synthesis of various valuable chemicals, including the amino acid glycine and

chelating agents like EDTA.[1][3] However, its utility is paired with significant hazardous

properties, as it readily decomposes into formaldehyde and highly toxic hydrogen cyanide.[1][4]

This guide provides a comprehensive overview of the physical and chemical properties of

hydroxyacetonitrile, tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of hydroxyacetonitrile are summarized

in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₂H₃NO [1][4][5][6]

Molar Mass 57.05 g/mol [1][2][4][5][6]

Appearance Colorless, oily liquid [1][2][4][7][8]

Odor Odorless [1][2][4][8]

Density
1.10 g/mL at 18.89°C; 1.076

g/mL at 20°C
[1][4][5][6]

Melting Point < -72°C (-98°F) [1][4][5][6][7]

Boiling Point
183°C (with some

decomposition)
[4][5][6][7][9]

Flash Point 133°F (56.1°C) [4][5][6]

Solubility in Water
Soluble (>=10 g/100 mL at

20°C)
[1][2][4][5][6]

Vapor Pressure
1 mmHg at 62.78°C; 0.0593

mmHg at 25°C
[1][4][5][6]

pKa 11.31 ± 0.10 (Predicted) [4][5][6]

Refractive Index n20/D 1.389 [4][5][6]

Chemical Reactivity and Stability
Hydroxyacetonitrile is a reactive compound due to the presence of both a hydroxyl and a nitrile

functional group.[10]

Decomposition: It readily decomposes, especially in the presence of heat or alkaline

conditions, to yield formaldehyde and hydrogen cyanide.[1] This decomposition is a

significant safety concern.

Polymerization: The substance can undergo violent polymerization in the presence of traces

of acids or bases, which can be an explosion hazard.[4][7][9]
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Strecker Synthesis: A key reaction of hydroxyacetonitrile is its reaction with ammonia to form

aminoacetonitrile. This intermediate can then be hydrolyzed to produce the amino acid

glycine.[1] This is an industrially significant application.[1]

Synthesis of Chelating Agents: Hydroxyacetonitrile is a precursor in the synthesis of

ethylenediaminetetraacetic acid (EDTA) and nitrilotriacetic acid (NTA), both of which are

widely used chelating agents.[1][3]

Incompatibilities: It is incompatible with strong oxidizing agents, strong acids, and alkalies.[5]

[6][9][11]

Below is a diagram illustrating the decomposition pathway of hydroxyacetonitrile.
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Decomposition of Hydroxyacetonitrile

Experimental Protocols
Synthesis of Hydroxyacetonitrile
A common laboratory and industrial method for the synthesis of hydroxyacetonitrile involves the

reaction of formaldehyde with hydrogen cyanide.[1][2]

Materials:

Formaldehyde solution (e.g., 37% aqueous solution)

Hydrogen cyanide (or a cyanide salt like sodium cyanide or potassium cyanide followed by

acidification)[4][6]
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Base catalyst (e.g., sodium hydroxide or potassium hydroxide)[1]

Acid for pH adjustment (e.g., sulfuric acid or hydrochloric acid)[6][12]

Procedure:

The reaction is typically carried out in an aqueous medium.

Formaldehyde is combined with hydrogen cyanide at a near-neutral pH.[1] The reaction is

base-catalyzed.[1]

One specific protocol involves slowly adding a 37% aqueous formaldehyde solution to an

aqueous solution of potassium cyanide while maintaining the temperature below 10°C.[6]

After a short period of standing, the mixture is stirred at a low temperature, and dilute sulfuric

acid is added to adjust the pH to approximately 1.9.[6]

A dilute potassium hydroxide solution is then added dropwise to raise the pH to about 3.0.[6]

The product can be extracted with a solvent like ether.[6]

The resulting product can be purified by distillation.[6]

The following diagram outlines the general workflow for the synthesis of hydroxyacetonitrile.
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Synthesis Workflow for Hydroxyacetonitrile

Strecker Synthesis of Glycine
Hydroxyacetonitrile is a key intermediate in the Strecker synthesis of glycine.[1][13]

Procedure Overview:

Amination: Hydroxyacetonitrile is reacted with ammonia (NH₃) to produce aminoacetonitrile

(H₂NCH₂CN) and water.[1]
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Hydrolysis: The resulting aminoacetonitrile is then hydrolyzed with water to yield glycine

(H₂NCH₂CO₂H) and ammonia.[1]

A diagram of the Strecker synthesis pathway starting from hydroxyacetonitrile is provided

below.
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Strecker Synthesis of Glycine Pathway

Spectroscopic Data
Spectroscopic analysis is essential for the characterization of hydroxyacetonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹³C NMR: The ¹³C NMR spectrum of hydroxyacetonitrile shows major resonances at

approximately δ48 and 119 ppm.[12] These correspond to the carbon of the CH₂ group

and the nitrile carbon, respectively.[12]
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Infrared (IR) Spectroscopy: IR spectra are available for hydroxyacetonitrile and can be used

to identify its functional groups, such as the hydroxyl (-OH) and nitrile (-C≡N) stretches.[2]

[14]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available for

hydroxyacetonitrile, which can be used to determine its molecular weight and fragmentation

patterns.[2][15]

Safety and Handling
Hydroxyacetonitrile is classified as an extremely hazardous substance.[1]

Toxicity: It is highly toxic by ingestion, inhalation, and skin absorption.[4][9] In the body, it can

form cyanide, leading to symptoms of cyanide poisoning.[2][8][11]

Handling: Due to its high toxicity and reactivity, it should be handled with extreme care in a

well-ventilated area, using appropriate personal protective equipment, including gloves, eye

protection, and respiratory protection.[2][7][16]

Storage: It should be stored in a cool, well-ventilated area away from heat and incompatible

materials such as acids and bases.[7][11] It should only be stored if stabilized.[7]

Conclusion
Hydroxyacetonitrile is a chemically significant compound with important industrial applications,

particularly in the synthesis of amino acids and chelating agents. Its dual functionality of a

hydroxyl and a nitrile group provides a versatile platform for various chemical transformations.

However, its inherent instability and high toxicity necessitate stringent safety protocols during

its handling and use. A thorough understanding of its physical and chemical properties, as

detailed in this guide, is paramount for its safe and effective utilization in research and industrial

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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